PA Janelia Fluor? 646, SE

• Synonyms: 2,5-Dioxo-1-pyrrolidinyl 3,7-di-1-azetidinyl-2/'-diazo-5,5-dimethyl-2/',3/'-dihydro-5H-3/'-oxospiro[dibenzo[b,e]siline-10,1/'-indene]-6/'-carboxylate
• Molecular Formula: C34H31N5O5Si
• Molecular Weight: 617.74

Photoactivatable dyes often suffer high spontaneous activation, elevating background in single-molecule localization microscopy. PA-JF646-NHS solves this with a caged, non-fluorescent state until 365/405 nm activation, enabling precise temporal control. - Achieves median localization error of 13.8 nm in fixed-cell PALM (>200,000 molecules). - Supports single-molecule tracks of 10-15 s for mapping slow diffusion dynamics. - Cell-permeable NHS ester labels intracellular HaloTag/SNAP-tag fusions without permeabilization.

PA Janelia Fluor 646, SE: Procurement Data for Photoactivatable Red Fluorescent Dye Selection

PA Janelia Fluor 646, SE (also designated PA-JF646-NHS; CAS 2093120-32-0) is a photoactivatable red fluorescent dye supplied as an NHS ester for covalent conjugation to primary amines . It constitutes a member of the Janelia Fluor family, developed at the Howard Hughes Medical Institute Janelia Research Campus [1]. This compound remains non-fluorescent in its caged state until photoactivation at approximately 365 nm or 405 nm, at which point it converts to the bright and photostable Janelia Fluor 646 fluorophore with excitation/emission maxima of ~650 nm and 664 nm, respectively [2]. Its molecular weight is 617.74 g/mol, with a purity specification of ≥90% (HPLC) .

Photoactivatable NHS ester for covalent amine labeling in super‑resolution microscopy

Activation at ~365/405 nm; far‑red emission (~650/664 nm) for PALM/sptPALM workflows

Cell‑permeable Janelia Fluor scaffold enables live‑cell intracellular target labeling

Supplied as HPLC‑assessed dye with reported purity specification for consistent conjugation

• [1] Janelia Research Campus. Bright, Photoactivatable (PA) Janelia Fluor Dyes for Super-Resolution Imaging. Howard Hughes Medical Institute. View Source
• [2] Grimm JB, English BP, Chen J, et al. A general method to improve fluorophores for live-cell and single-molecule microscopy. Nat Methods. 2015;12(3):244-250. PMID: 25599551. View Source

Why PA Janelia Fluor 646, SE Cannot Be Replaced with Generic Photoactivatable or Standard Red Dyes

In super-resolution microscopy and single-molecule tracking, substituting PA Janelia Fluor 646, SE with other photoactivatable dyes or standard red fluorophores introduces measurable performance deficits. Generic red dyes (e.g., Alexa Fluor 647) lack photoactivatable control, rendering them unsuitable for single-particle tracking photoactivated localization microscopy (sptPALM) and PALM, which require precise temporal and spatial control of fluorescence emission [1]. Alternative photoactivatable proteins, such as mEos3.2, exhibit higher spontaneous activation rates in the absence of activation light, leading to elevated background noise and reduced localization precision [2]. Furthermore, many small-molecule dyes fail to permeate live-cell membranes efficiently, whereas Janelia Fluor dyes are engineered for cell permeability, enabling direct labeling of intracellular targets without fixation or permeabilization [3].

Non‑photoactivatable red dyes

Alexa Fluor 647 and similar fluorophores lack photoactivatable control; they may not support the temporal fluorescence modulation required for sptPALM or PALM.

Photoactivatable fluorescent proteins

Probes such as mEos3.2 can exhibit higher spontaneous activation, potentially raising background and shifting localization precision away from PA‑JF646 levels.

Impermeable red dyes

Many far‑red dyes require permeabilization or microinjection for intracellular access, which may alter live‑cell physiology and experimental reproducibility.

• [1] Janelia Research Campus. Bright, Photoactivatable (PA) Janelia Fluor Dyes for Super-Resolution Imaging. Howard Hughes Medical Institute. View Source
• [2] Grimm JB, English BP, Chen J, et al. A general method to improve fluorophores for live-cell and single-molecule microscopy. Nat Methods. 2015;12(3):244-250. Supplementary Figure 2g. PMID: 25599551. View Source
• [3] Grimm JB, Muthusamy AK, Liang Y, et al. A general method to fine-tune fluorophores for live-cell and in vivo imaging. Nat Methods. 2017;14(10):987-990. PMID: 28869757. View Source

Quantitative Comparative Evidence for PA Janelia Fluor 646, SE

Reduced Spontaneous Activation vs. mEos3.2 Fluorescent Protein in PALM

In fixed-cell PALM, spontaneous activation without deliberate 405 nm illumination compromises localization precision by increasing background signal. A head-to-head comparison in fixed U2OS cells demonstrated that TOMM20-HaloTag labeled with PA-JF646-HaloTag ligand exhibited a measurably lower spontaneous activation rate compared to the same fusion labeled with mEos3.2 [1]. The slope of spontaneous activation (molecules per frame) was substantially reduced for PA-JF646, thereby enhancing the signal-to-background ratio and enabling higher-density single-molecule localization without sacrificing precision [1].

Spontaneous Activation

Head‑to‑head

Lower activation rate vs. mEos3.2

Supports higher signal‑to‑background ratio in PALM

Fixed U2OS cells, TOMM20‑HaloTag; no 405 nm activation light

Evidence Dimension	Spontaneous activation rate (slope, molecules per frame)
Target Compound Data	Lower slope than mEos3.2; linear fit shown in Supplementary Fig. 2g
Comparator Or Baseline	TOMM20-mEos3.2 (higher slope)
Quantified Difference	Qualitatively lower slope; numerical values available in source figure
Conditions	Fixed U2OS cells expressing TOMM20-HaloTag fusion, labeled with PA-JF646-HaloTag ligand (16) vs. TOMM20-mEos3.2; imaged in absence of 405 nm activation light

Why This Matters

Lower spontaneous activation minimizes background noise and improves localization precision in PALM experiments, a critical parameter when procuring dyes for high-density super-resolution imaging.

• [1] Grimm JB, English BP, Chen J, et al. A general method to improve fluorophores for live-cell and single-molecule microscopy. Nat Methods. 2015;12(3):244-250. Supplementary Figure 2g. PMID: 25599551. View Source

High Photon Output and Localization Precision in PALM Imaging

The utility of PA-JF646 in PALM is validated by quantitative imaging metrics. In a PALM reconstruction of U2OS cells expressing TOMM20-HaloTag labeled with PA-JF646-HaloTag ligand, a total of 203,015 molecules were detected, yielding a median calculated localization error of 13.8 nm [1]. This level of precision approaches the practical limit for small-molecule photoactivatable dyes in cellular contexts. For vimentin-HaloTag fusions, 151,808 localizations were obtained with a median error of 20.4 nm [1]. These figures of merit directly inform procurement decisions for PALM applications where sub-20 nm localization accuracy is required.

Localization Precision

Reported

13.8 nm (TOMM20); 20.4 nm (vimentin)

Achieves sub‑20 nm localization error in fixed‑cell PALM

>200k localizations; fixed U2OS cells

Evidence Dimension	Localization precision (median calculated error)
Target Compound Data	13.8 nm (TOMM20-HaloTag); 20.4 nm (vimentin-HaloTag)
Comparator Or Baseline	No direct comparator in this dataset; absolute performance metrics provided
Quantified Difference	Not applicable (absolute measurement)
Conditions	Fixed U2OS cells expressing TOMM20-HaloTag or vimentin-HaloTag, labeled with PA-JF646-HaloTag ligand (16), imaged via PALM

Why This Matters

Precise knowledge of achievable localization error (13.8–20.4 nm) enables researchers to determine whether PA-JF646 meets the spatial resolution requirements of their specific super-resolution microscopy experiments.

• [1] Grimm JB, English BP, Chen J, et al. A general method to improve fluorophores for live-cell and single-molecule microscopy. Nat Methods. 2015;12(3):244-250. Supplementary Figure 2l-n. PMID: 25599551. View Source

Cell Permeability Enabling Live-Cell Intracellular Labeling

A critical differentiator of the Janelia Fluor platform, including its PA-JF646 derivative, is the engineered ability to passively diffuse across cellular membranes [1]. In contrast, many commercial far-red dyes (e.g., Alexa Fluor 647, Atto 647N) exhibit poor membrane permeability, requiring microinjection, electroporation, or permeabilization for intracellular access . PA-JF646-SE can be converted to HaloTag or SNAP-tag ligands that retain this permeability, allowing labeling of intracellular fusion proteins in live cells without disruptive delivery methods .

Cell Permeability

Class‑level

Cell‑permeable; Alexa 647/Atto 647N typically impermeable

Enables live‑cell intracellular labeling without permeabilization

Based on Janelia Fluor platform properties

Evidence Dimension	Cell permeability
Target Compound Data	Cell-permeable
Comparator Or Baseline	Alexa Fluor 647, Atto 647N (typically impermeable)
Quantified Difference	Binary difference (permeable vs. impermeable); no quantitative permeability coefficient available
Conditions	Live mammalian cells; dye applied extracellularly without permeabilization agents

Why This Matters

Cell permeability is essential for live-cell super-resolution microscopy of intracellular targets; impermeable alternatives require additional manipulation steps that may compromise cellular physiology or experimental reproducibility.

• [1] Grimm JB, Muthusamy AK, Liang Y, et al. A general method to fine-tune fluorophores for live-cell and in vivo imaging. Nat Methods. 2017;14(10):987-990. PMID: 28869757. View Source

High Brightness and Photostability Relative to Common Red Dyes

The parent JF646 fluorophore exhibits an extinction coefficient of 152,000 M⁻¹cm⁻¹ and a quantum yield of 0.54, yielding a calculated brightness (ε × φ) of approximately 82,000 M⁻¹cm⁻¹ . While direct, side-by-side quantitative photobleaching half-life comparisons against Alexa Fluor 647 or Atto 647N in identical imaging buffers are not available in the primary literature, researcher-reported evaluations indicate that Janelia Fluor 646 conjugates appear subjectively brighter and more photostable than Alexa Fluor 647 and Cy3 dyes in immunohistochemistry applications . The photostability of the JF platform is attributed to the rhodamine-inspired scaffold with azetidine substituents that reduce non-radiative decay pathways [1].

Brightness & Photostability

Class‑level

ε×φ ~82,000 M⁻¹cm⁻¹; subjectively brighter than Alexa 647/Cy3

May support longer single‑molecule tracks

Qualitative user reports; no head‑to‑head photobleaching data

Evidence Dimension	Brightness (ε × φ) and photostability
Target Compound Data	ε = 152,000 M⁻¹cm⁻¹, φ = 0.54; photostability qualitatively superior to Alexa 647 and Cy3 per user report
Comparator Or Baseline	Alexa Fluor 647, Cy3 (qualitative comparison only)
Quantified Difference	No head-to-head photobleaching half-life data; ε×φ = 82,000 M⁻¹cm⁻¹ for JF646
Conditions	Immunohistochemistry; exact imaging parameters not specified in user testimonial

Why This Matters

For single-molecule tracking and long-term time-lapse imaging, dye brightness and resistance to photobleaching directly determine the number of localizations and track length achievable before signal loss.

• [1] Grimm JB, Muthusamy AK, Liang Y, et al. A general method to fine-tune fluorophores for live-cell and in vivo imaging. Nat Methods. 2017;14(10):987-990. PMID: 28869757. View Source

Two-Color sptPALM Compatibility with PA-JF549 via Single Activation Wavelength

PA-JF646 and PA-JF549 can be simultaneously photoactivated using a single 405 nm laser line while maintaining spectrally distinct emission channels (PA-JF549 ~550 nm excitation, PA-JF646 ~640 nm excitation) [1]. This enables two-color sptPALM in live cells without the need for sequential activation protocols or multiple UV sources . In contrast, many photoactivatable fluorescent protein pairs require separate activation wavelengths or exhibit spectral crosstalk that complicates multiplexed single-molecule tracking .

Two‑Color Compatibility

Reported

Co‑activation with PA‑JF549 via single 405 nm laser

Simplifies multicolor sptPALM without additional UV sources

Distinct emission channels (~550 nm vs ~640 nm)

Evidence Dimension	Multicolor PALM/sptPALM compatibility
Target Compound Data	Activates at 405 nm; emission at ~664 nm; compatible with PA-JF549
Comparator Or Baseline	Photoactivatable fluorescent proteins (e.g., PAGFP, PAmCherry) requiring distinct activation wavelengths
Quantified Difference	Qualitative difference; no crosstalk quantification available
Conditions	Live-cell sptPALM with simultaneous 405 nm activation

Why This Matters

Simplified two-color super-resolution imaging using a single activation laser reduces instrumental complexity and phototoxicity, making PA-JF646 the practical choice for multiplexed live-cell PALM experiments.

• [1] Janelia Research Campus. Bright, Photoactivatable (PA) Janelia Fluor Dyes for Super-Resolution Imaging. Howard Hughes Medical Institute. View Source

Optimal Application Scenarios for PA Janelia Fluor 646, SE Based on Quantitative Evidence

Live-Cell Single-Particle Tracking PALM (sptPALM) Requiring Low Spontaneous Activation

For researchers conducting live-cell sptPALM to map protein diffusion dynamics, PA-JF646 is the preferred choice over photoactivatable fluorescent proteins such as mEos3.2. The reduced spontaneous activation rate of PA-JF646 [4] ensures that detected single-molecule trajectories arise predominantly from deliberate photoactivation events, minimizing false-positive localizations and improving tracking fidelity. The cell-permeable nature of JF-derived ligands enables labeling of intracellular HaloTag or SNAP-tag fusions without membrane disruption . This combination of properties has been applied to track chromatin-associated proteins (CTCF, cohesin) with high spatiotemporal resolution [2].

High-Density PALM Requiring Sub-20 nm Localization Precision

When experimental objectives demand PALM reconstructions with median localization errors below 20 nm, PA-JF646 provides validated performance metrics. In fixed U2OS cells, PA-JF646-HaloTag labeling of TOMM20 yielded a median localization error of 13.8 nm from over 200,000 detected molecules [4]. This level of precision enables accurate mapping of subcellular structures and protein clusters at length scales approaching the physical limit of single-molecule localization microscopy with organic dyes. Procurement should prioritize PA-JF646 for PALM studies where structural resolution below the diffraction limit is critical.

Two-Color Super-Resolution Imaging with Simplified Instrumentation

For laboratories equipped with a single 405 nm photoactivation laser, PA-JF646 paired with PA-JF549 enables simultaneous two-color PALM or sptPALM without requiring additional activation wavelengths [4]. This reduces instrumental complexity and mitigates cumulative phototoxicity from multiple UV exposures during live-cell imaging . The distinct emission spectra of PA-JF549 (~550 nm excitation) and PA-JF646 (~640 nm excitation) facilitate clean spectral separation [4], making this dye pair suitable for colocalization studies of interacting protein partners in live cells.

Long-Term Single-Molecule Tracking Requiring Extended Photostability

In single-molecule tracking experiments where individual molecules must be followed for multiple seconds to tens of seconds, the photostability of the JF646 scaffold is a critical determinant of track length. User-reported experience indicates that PA-JF646 can support protein tracking for approximately 10–15 seconds under optimized imaging conditions [4]. This extended observation window enables the capture of slow diffusion processes and transient binding events that shorter-lived fluorophores would miss. Researchers procuring PA-JF646 for single-molecule tracking should anticipate superior track lengths relative to less photostable alternatives, though direct comparator data are limited to qualitative assessments.

Application

Selection Property

Validation Focus

Live‑cell sptPALM – low spontaneous activation

Reduced spontaneous activation rate vs. fluorescent proteins

Verify signal‑to‑background ratio and tracking fidelity in target cell model

High‑density PALM – sub‑20 nm precision

Reported localization error in fixed‑cell PALM

Confirm localization precision meets resolution requirements for the protein target

Two‑color super‑resolution with simplified instrumentation

Single‑wavelength (405 nm) co‑activation with PA‑JF549

Evaluate spectral separation and cross‑talk in live‑cell multiplexed PALM

Long‑term single‑molecule tracking

Extended photostability under imaging conditions

Measure track length and photobleaching kinetics in the relevant imaging buffer

• [1] Grimm JB, English BP, Chen J, et al. A general method to improve fluorophores for live-cell and single-molecule microscopy. Nat Methods. 2015;12(3):244-250. Supplementary Figure 2g,l-n. PMID: 25599551. View Source
• [2] Hansen AS, Pustova I, Cattoglio C, et al. CTCF and cohesin regulate chromatin loop stability with distinct dynamics. Elife. 2017;6:e25776. PMID: 28467304. View Source
• [3] Janelia Research Campus. Bright, Photoactivatable (PA) Janelia Fluor Dyes for Super-Resolution Imaging. Howard Hughes Medical Institute. View Source
• [4] Bio-Techne / Tocris Bioscience. PA Janelia Fluor 646, SE - Customer Review (Anonymous, Species: Bacteria). View Source